Cas no 1396869-02-5 (1-cyclopropyl-2-{4-4-(trifluoromethoxy)benzoylpiperazin-1-yl}ethan-1-ol hydrochloride)

• Product name: 1-cyclopropyl-2-{4-4-(trifluoromethoxy)benzoylpiperazin-1-yl}ethan-1-ol hydrochloride
• CAS No: 1396869-02-5
• MF: C₁₇H₂₂ClF₃N₂O₃
• MW: 394.816394329071
• CID: 6007595
• PubChem ID: 71783154

1-cyclopropyl-2-{4-4-(trifluoromethoxy)benzoylpiperazin-1-yl}ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-{4-4-(trifluoromethoxy)benzoylpiperazin-1-yl}ethan-1-ol hydrochloride
• [4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-[4-(trifluoromethoxy)phenyl]methanone;hydrochloride
• 1-cyclopropyl-2-{4-[4-(trifluoromethoxy)benzoyl]piperazin-1-yl}ethan-1-ol hydrochloride
• 1396869-02-5
• F6031-0476
• (4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)(4-(trifluoromethoxy)phenyl)methanone hydrochloride
• AKOS026686378
• VU0529678-1

• Inchi： 1S/C17H21F3N2O3.ClH/c18-17(19,20)25-14-5-3-13(4-6-14)16(24)22-9-7-21(8-10-22)11-15(23)12-1-2-12;/h3-6,12,15,23H,1-2,7-11H2;1H
• InChI Key： ATKALYTVUILIRY-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C=CC(=CC=1)C(N1CCN(CC1)CC(C1CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 394.1271047g/mol
• Monoisotopic Mass: 394.1271047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-cyclopropyl-2-{4-4-(trifluoromethoxy)benzoylpiperazin-1-yl}ethan-1-ol hydrochloride

Comprehensive Overview of 1-cyclopropyl-2-{4-[4-(trifluoromethoxy)benzoyl]piperazin-1-yl}ethan-1-ol hydrochloride (CAS No. 1396869-02-5)

The compound 1-cyclopropyl-2-{4-[4-(trifluoromethoxy)benzoyl]piperazin-1-yl}ethan-1-ol hydrochloride (CAS No. 1396869-02-5) is a chemically synthesized small molecule with significant potential in pharmaceutical research and development. Its unique structure, featuring a cyclopropyl group and a trifluoromethoxybenzoyl moiety, makes it a subject of interest for drug discovery, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly exploring its pharmacokinetic properties and binding affinity to specific biological targets, which could pave the way for novel therapeutics.

In recent years, the demand for piperazine derivatives like 1-cyclopropyl-2-{4-[4-(trifluoromethoxy)benzoyl]piperazin-1-yl}ethan-1-ol hydrochloride has surged due to their versatility in medicinal chemistry. The incorporation of a trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, making it a promising candidate for drug optimization. This aligns with current trends in precision medicine, where researchers seek molecules with improved bioavailability and target selectivity.

The synthesis of CAS No. 1396869-02-5 involves multi-step organic reactions, including amide coupling and N-alkylation, to achieve the desired piperazine scaffold. Its hydrochloride salt form improves solubility, a critical factor for in vivo studies. Given the growing interest in fluorinated compounds, this molecule's trifluoromethoxy functionality has drawn attention for its potential to modulate receptor interactions and enzyme inhibition.

From an SEO perspective, users frequently search for terms like "piperazine-based drug candidates", "trifluoromethoxybenzoyl derivatives", and "cyclopropyl ethanolamine applications". These queries reflect the compound's relevance in drug design and chemical biology. Additionally, the rise of AI-driven drug discovery has increased interest in structurally complex molecules like 1-cyclopropyl-2-{4-[4-(trifluoromethoxy)benzoyl]piperazin-1-yl}ethan-1-ol hydrochloride, as computational tools can predict their ADMET profiles more efficiently.

In conclusion, CAS No. 1396869-02-5 represents a compelling case study in modern medicinal chemistry. Its structural features and potential applications align with key industry trends, including fluorine chemistry, CNS drug development, and high-throughput screening. As research progresses, this compound may emerge as a cornerstone for next-generation therapeutics, addressing unmet medical needs in a patient-centric manner.